Cas no 2137418-35-8 ((1R)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137418-35-8
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• CID: 5790882
• PubChem ID: 165461563
• Update Time: 2025-06-09

(1R)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-726841
• (1R)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• 2137418-35-8

• Inchi： 1S/C11H13ClFNO/c1-6(14)8-2-7-3-9(12)4-10(13)11(7)15-5-8/h3-4,6,8H,2,5,14H2,1H3/t6-,8?/m1/s1
• InChI Key： CBGFJSIKHQFCAJ-XPJFZRNWSA-N
• SMILES： ClC1C=C(C2=C(C=1)CC(CO2)[C@@H](C)N)F

Computed Properties

• Exact Mass: 229.0669699g/mol
• Monoisotopic Mass: 229.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Compound Introduction: (1R)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137418-35-8)

(1R)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is a sophisticated organic molecule with a complex structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137418-35-8, belongs to the class of heterocyclic compounds, specifically featuring a benzopyran core structure. The presence of both chloro and fluoro substituents on the benzopyran ring enhances its potential biological activity, making it a promising candidate for further investigation in drug discovery.

The structural configuration of this compound is characterized by a chiral center at the (1R) position, which is crucial for its pharmacological properties. The benzopyran scaffold is a well-known motif in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to interact with various biological targets. The specific arrangement of substituents, including the chloro and fluoro groups, influences the compound's solubility, metabolic stability, and ultimately its efficacy as a potential therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with high precision. Studies have suggested that the fluoro-substituted benzopyran moiety may engage in favorable interactions with enzymes and receptors involved in critical cellular pathways. This has opened up new avenues for exploring its therapeutic potential in conditions such as cancer, inflammation, and neurological disorders.

In the realm of drug discovery, the synthesis and optimization of analogs of known bioactive molecules are essential for developing novel therapeutics. The structural features of (1R)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine make it an attractive starting point for generating a series of derivatives with enhanced pharmacological profiles. Researchers are employing cutting-edge synthetic methodologies to modify specific parts of the molecule while retaining its core pharmacophoric features.

The fluorine atom in particular plays a pivotal role in modulating the biological activity of this compound. Fluorine substitution is a common strategy in medicinal chemistry to improve metabolic stability, binding affinity, and pharmacokinetic properties. In this context, the presence of a fluoro group at the 8-position of the benzopyran ring is expected to confer additional advantages such as enhanced lipophilicity and reduced susceptibility to enzymatic degradation.

Investigations into the pharmacological effects of this compound have revealed promising results in preclinical studies. Initial experiments have demonstrated its ability to modulate key signaling pathways associated with disease progression. For instance, studies indicate that it may interfere with tyrosine kinase activity, which is relevant in oncology research. Additionally, its interaction with other targets such as G protein-coupled receptors (GPCRs) has been explored, suggesting potential applications in treating neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been utilized to construct the complex benzopyran core efficiently. The stereochemical integrity at the chiral center is maintained through meticulous control over reaction conditions, ensuring that the desired enantiomer is obtained.

The role of computational tools in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its conformational dynamics and electronic properties. These insights are crucial for designing experiments aimed at optimizing its biological activity and pharmacokinetic profile.

As research progresses, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital for translating laboratory findings into clinical applications. The development pipeline for (1R)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is being actively pursued with the aim of identifying lead compounds for further development into novel drugs.

The regulatory landscape for new drug candidates also plays a significant role in determining their progression through clinical trials. Compliance with Good Manufacturing Practices (GMP) and adherence to safety guidelines are essential steps in ensuring that promising compounds like this one can move forward in human testing without compromising patient safety.

In conclusion, (1R)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-ylenethanamidine) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activity. Its unique structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.